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Compound of Interest

Compound Name: TR-14035

Cat. No.: B1682992 Get Quote

Application Notes and Protocols for TR-14035
For Researchers, Scientists, and Drug Development Professionals

Introduction
TR-14035 is a potent and orally bioavailable dual antagonist of integrin α4β7 and α4β1.[1][2][3]

Integrins are key regulators of leukocyte trafficking and adhesion, playing a critical role in

inflammatory and autoimmune diseases.[4][5] TR-14035 inhibits the binding of these integrins

to their ligands, such as Vascular Cell Adhesion Molecule-1 (VCAM-1) and Mucosal Addressin

Cell Adhesion Molecule-1 (MAdCAM-1), thereby modulating inflammatory responses.[6][7]

These application notes provide detailed protocols for the preparation of TR-14035 stock

solutions and subsequent dilutions to working concentrations for in vitro and in vivo studies.

Physicochemical and Biological Properties
A summary of the key properties of TR-14035 is provided in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682992?utm_src=pdf-interest
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.rndsystems.com/products/tr-14035_6908
https://www.bioquote.com/product/tr-14035/
https://www.medchemexpress.com/TR-14035.html
https://pubmed.ncbi.nlm.nih.gov/11937364/
https://www.researchgate.net/publication/11429282_Synthesis_and_SAR_of_N-Benzoyl--Biphenylalanine_Derivatives_Discovery_of_TR-14035_A_Dual_a4b7a4b1_Integrin_Antagonist
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16432509/
https://pubmed.ncbi.nlm.nih.gov/12065712/
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 474.33 g/mol [1]

Formula C24H21Cl2NO5 [1]

CAS Number 232271-19-1 [1]

Appearance Powder [8]

Purity ≥98% [1]

Biological Activity

Dual antagonist of integrin

α4β7 (IC50 = 7 nM) and α4β1

(IC50 = 87 nM)

[1][2][3]

Solubility

Soluble to 100 mM in DMSO

and 20 mM in ethanol.

Insoluble in water.

[1][9]

Storage

Store powder at -20°C for up

to 3 years. Store stock

solutions at -20°C for up to 1

year or -80°C for up to 2 years.

[3][8][9]

Experimental Protocols
Preparation of a 10 mM TR-14035 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of TR-14035 in Dimethyl

Sulfoxide (DMSO).

Materials:

TR-14035 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene or glass vial
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Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Equilibrate TR-14035: Allow the vial of TR-14035 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation.

Calculate Required DMSO Volume: To prepare a 10 mM stock solution, use the following

formula: Volume of DMSO (μL) = (Mass of TR-14035 (mg) / 474.33 g/mol ) * 100,000 For

example, to prepare a 10 mM stock solution from 1 mg of TR-14035: Volume of DMSO (μL)

= (1 mg / 474.33 g/mol ) * 100,000 = 210.8 μL

Dissolve the Compound: Carefully add the calculated volume of anhydrous DMSO to the vial

containing the TR-14035 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until

the powder is completely dissolved. If necessary, briefly sonicate the solution in an ultrasonic

bath to aid dissolution.[8] Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C.

Preparation of Working Concentrations for In Vitro
Assays
This protocol outlines the serial dilution of the 10 mM stock solution to desired working

concentrations for cell-based assays.

Materials:

10 mM TR-14035 stock solution in DMSO

Appropriate cell culture medium or assay buffer
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Sterile microcentrifuge tubes or a 96-well plate

Calibrated micropipettes and sterile tips

Procedure:

Determine Final DMSO Concentration: It is crucial to maintain a low final concentration of

DMSO in the assay (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure the final

DMSO concentration is consistent across all treatment groups, including the vehicle control.

Perform Serial Dilutions:

For a 1 µM final working concentration in 1 mL of medium, add 0.1 µL of the 10 mM stock

solution to 999.9 µL of medium.

For other concentrations, perform serial dilutions. For example, to prepare a 100 nM

working solution, you can first dilute the 10 mM stock 1:100 in medium to create an

intermediate 100 µM solution, and then dilute this intermediate solution 1:1000 in your final

assay volume.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of TR-14035 used in the experiment.

Example Dilution Series: To create a dilution series from 1 µM down to 1 nM, you can

perform 1:10 serial dilutions from your initial 1 µM working solution in the appropriate assay

buffer or medium.

Recommended In Vitro Working Concentrations:

Application
Recommended
Concentration Range

Reference

Cell Adhesion Assays 0.01 µM - 1 µM [3][10]

Integrin Binding Assays 0.1 nM - 100 nM [7]
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Signaling Pathway of TR-14035 Action
Caption: Mechanism of action of TR-14035 as an integrin antagonist.

Experimental Workflow for Stock Solution Preparation

Start: Obtain TR-14035 Powder
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End: 10 mM Stock Solution Ready
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Caption: Workflow for preparing a 10 mM TR-14035 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

